Cas no 1326859-69-1 (1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid)
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chloro-4-methylphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
- 1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
-
- Inchi: 1S/C15H11ClN4O2/c1-9-2-3-11(8-12(9)16)20-14(10-4-6-17-7-5-10)13(15(21)22)18-19-20/h2-8H,1H3,(H,21,22)
- InChI Key: NEKQRKWAHRXJBQ-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(C)C(Cl)=C2)C(C2C=CN=CC=2)=C(C(O)=O)N=N1
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 535.1±60.0 °C at 760 mmHg
- Flash Point: 277.4±32.9 °C
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C372325-10mg |
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326859-69-1 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C372325-50mg |
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326859-69-1 | 50mg |
$ 135.00 | 2022-04-01 | ||
| TRC | C372325-100mg |
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326859-69-1 | 100mg |
$ 210.00 | 2022-04-01 | ||
| Key Organics Ltd | BS-5666-1MG |
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326859-69-1 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | BS-5666-5MG |
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326859-69-1 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | BS-5666-10MG |
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326859-69-1 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | BS-5666-20MG |
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326859-69-1 | >90% | 20mg |
£76.00 | 2023-04-20 | |
| Key Organics Ltd | BS-5666-50MG |
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326859-69-1 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | BS-5666-100MG |
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid |
1326859-69-1 | >90% | 100mg |
£146.00 | 2025-02-09 |
1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
Introduction to 1-(3-Chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 1326859-69-1)
1-(3-Chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1326859-69-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the chloro- and methyl-substituted phenyl group and the pyridine ring, contribute to its distinct chemical and biological properties.
The synthesis of 1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful method in click chemistry. This reaction is highly efficient and selective, allowing for the facile preparation of this compound with high yields. The versatility of the CuAAC reaction has made it a cornerstone in the synthesis of complex molecules and has facilitated the exploration of this compound's potential in various biological systems.
Recent studies have highlighted the potential of 1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes this compound a promising lead for the development of novel anticancer drugs.
In addition to its anticancer properties, 1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The stability and solubility of this compound have been optimized through various chemical modifications, enhancing its potential for clinical applications.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid in treating various diseases. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to further assess the therapeutic potential of this compound.
In conclusion, 1-(3-chloro-4-methylphenyl)-5-pyridin-4-y-lH-l ,2 , 3 -triazole - 4 - carboxylic acid (CAS No. 1326859 - 69 - 1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.
1326859-69-1 (1-(3-chloro-4-methylphenyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)